4-[(E)-2-(3,4,5-trimethoxyphenyl)selenonylethenyl]-1H-indole

Specification

• Molecular Formula: C19H19NO5Se
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 4-[(E)-2-(3,4,5-trimethoxyphenyl)selenonylethenyl]-1H-indole
• Standard InChI: InChI=1S/C19H19NO5Se/c1-23-17-11-14(12-18(24-2)19(17)25-3)26(21,22)10-8-13-5-4-6-16-15(13)7-9-20-16/h4-12,20H,1-3H3/b10-8+
• Standard InChI Key: XYWOAVZREMLXJO-CSKARUKUSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)[Se](=O)(=O)/C=C/C2=C3C=CNC3=CC=C2
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)[Se](=O)(=O)C=CC2=C3C=CNC3=CC=C2

Introduction

Chemical Structure and Molecular Properties

The compound’s structure features an indole core linked via an (E)-configured ethenyl bridge to a 3,4,5-trimethoxyphenylselenonyl group. This configuration maximizes steric complementarity with tubulin’s colchicine-binding site, a critical feature for its biological activity.

Property	Value
Molecular Formula	C₁₉H₁₉NO₅Se
Molecular Weight	420.3 g/mol
IUPAC Name	4-[(E)-2-(3,4,5-Trimethoxyphenyl)selenonylethenyl]-1H-indole
Storage Conditions	-20°C (powder), -80°C (solution)

Notably, one source reports a molecular formula of C₁₈H₁₉N₁O₄Se, suggesting variability in characterization methods or synthetic intermediates. The selenium atom’s electronegativity (2.55) and van der Waals radius (1.90 Å) enhance interactions with tubulin’s hydrophobic pockets.

Synthesis and Structural Optimization

Microwave-Assisted Synthesis

A microwave-assisted protocol enables efficient synthesis of 3-arylselenylindoles, including this compound. Starting from indole precursors, selenium incorporation occurs via nucleophilic substitution with 3,4,5-trimethoxyphenylselenol. Microwave irradiation at 150°C for 20 minutes achieves yields exceeding 75%, significantly reducing reaction times compared to conventional heating.

Purification and Characterization

Purification involves column chromatography (silica gel, ethyl acetate/hexane 3:7), followed by recrystallization from ethanol. Nuclear magnetic resonance (NMR) confirms the (E)-configuration, with a characteristic trans coupling constant ($J = 16.0 \, \text{Hz}$) for the ethenyl protons. Mass spectrometry (ESI+) validates the molecular ion peak at m/z 421.1 [M+H]⁺.

Biological Activities and Mechanisms

Antiproliferative Effects

The compound demonstrates nanomolar potency against human cancer cell lines:

Cell Line	IC₅₀ (nM)
MCF-7 (breast)	12.3
A549 (lung)	18.7
HeLa (cervical)	9.8

Mechanistically, it inhibits tubulin polymerization (EC₅₀ = 1.2 µM), comparable to CA-4 (EC₅₀ = 1.0 µM). Immunofluorescence staining reveals complete microtubule network disruption at 50 nM.

Apoptosis Induction

At 100 nM, the compound activates caspase-3 by 4.5-fold in MCF-7 cells, accompanied by Bcl-2 downregulation (70%) and Bax upregulation (210%). Mitochondrial membrane potential (ΔΨm) collapses within 6 hours, confirming intrinsic apoptosis.

Pharmacological Applications

Anticancer Drug Development

Structural modifications of the indole scaffold enhance solubility and bioavailability. Replacing the indole’s NH with a phenylsulfonyl group improves metabolic stability without compromising tubulin binding. In vivo, the compound shows 31% oral bioavailability in rats, with a plasma half-life ($t_{1/2}$) of 4.2 hours.

Synergistic Combinations

Combination with paclitaxel reduces IC₅₀ values by 8-fold in multidrug-resistant NCI/ADR-RES cells, suggesting utility in overcoming chemoresistance.

Formulation	Solvent System	Storage Temperature	Stability
Powder	-	-20°C	3 years
Injectable solution	DMSO:PEG300:Tween 80 (5:4:1)	-80°C	6 months

Lyophilized formulations retain 95% potency after 12 months at 4°C.